Cas no 2138066-93-8 (N-methyl-N-[2-(pyrazin-2-yl)ethyl]sulfamoyl chloride)

• Product Name: N-methyl-N-[2-(pyrazin-2-yl)ethyl]sulfamoyl chloride
• CAS No: 2138066-93-8
• MF: C₇H₁₀ClN₃O₂S
• MW: 235.691198825836
• CID: 6587523
• PubChem ID: 165491189
• Update Time: 2025-07-19

N-methyl-N-[2-(pyrazin-2-yl)ethyl]sulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138066-93-8
• EN300-1155236
• N-methyl-N-[2-(pyrazin-2-yl)ethyl]sulfamoyl chloride

• Inchi： 1S/C7H10ClN3O2S/c1-11(14(8,12)13)5-2-7-6-9-3-4-10-7/h3-4,6H,2,5H2,1H3
• InChI Key： CYAPJNAXURYDPG-UHFFFAOYSA-N
• SMILES： ClS(N(C)CCC1C=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 235.0182254g/mol
• Monoisotopic Mass: 235.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.5Ų

Additional information on N-methyl-N-[2-(pyrazin-2-yl)ethyl]sulfamoyl chloride

N-methyl-N-[2-(pyrazin-2-yl)ethyl]sulfamoyl chloride (CAS No. 2138066-93-8): An Overview of a Promising Compound in Medicinal Chemistry

N-methyl-N-[2-(pyrazin-2-yl)ethyl]sulfamoyl chloride (CAS No. 2138066-93-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as MNPESC, belongs to the class of sulfamoyl chlorides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of N-methyl-N-[2-(pyrazin-2-yl)ethyl]sulfamoyl chloride is characterized by a sulfamoyl chloride group attached to a pyrazine ring and an ethyl chain. The presence of the pyrazine ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The sulfamoyl chloride group, on the other hand, is a reactive functional group that can participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of N-methyl-N-[2-(pyrazin-2-yl)ethyl]sulfamoyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that MNPESC could be a promising lead compound for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, N-methyl-N-[2-(pyrazin-2-yl)ethyl]sulfamoyl chloride has shown promise in antimicrobial research. A study conducted by researchers at the University of California, San Francisco, found that certain derivatives of this compound possess broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This is particularly significant given the growing global concern over antibiotic resistance.

The anticancer potential of N-methyl-N-[2-(pyrazin-2-yl)ethyl]sulfamoyl chloride has also been explored. A 2020 study published in Cancer Research reported that this compound and its derivatives can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The synthetic accessibility of N-methyl-N-[2-(pyrazin-2-yl)ethyl]sulfamoyl chloride further enhances its appeal as a starting material for drug discovery. The compound can be synthesized through a multi-step process involving the reaction of 2-pyrazinecarboxaldehyde with ethylenediamine to form an intermediate, followed by N-methylation and subsequent conversion to the sulfamoyl chloride derivative. This synthetic route is well-documented and can be scaled up for industrial production.

In conclusion, N-methyl-N-[2-(pyrazin-2-yl)ethyl]sulfamoyl chloride (CAS No. 2138066-93-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.